Cas no 164203-85-4 (3,22-Dimethoxy-12,13-dimethyl-5,7,18,20-tetraoxapentacyclo[13.7.0.02,10.04,8.017,21]docosa-1(22),2,4(8),9,15,17(21)-hexaene-11,14-diol)

• Product Name: 3,22-Dimethoxy-12,13-dimethyl-5,7,18,20-tetraoxapentacyclo[13.7.0.02,10.04,8.017,21]docosa-1(22),2,4(8),9,15,17(21)-hexaene-11,14-diol
• CAS No: 164203-85-4
• MF: C₂₂H₂₄O₈
• MW: 416.421167373657
• CID: 177139
• PubChem ID: 56670628
• Update Time: 2024-03-01

3,22-Dimethoxy-12,13-dimethyl-5,7,18,20-tetraoxapentacyclo[13.7.0.02,10.04,8.017,21]docosa-1(22),2,4(8),9,15,17(21)-hexaene-11,14-diol Chemical and Physical Properties

Names and Identifiers

• Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,8-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, stereoisomer
• SchisantherinP
• schisantherin P
• 3,22-Dimethoxy-12,13-dimethyl-5,7,18,20-tetraoxapentacyclo[13.7.0.02,10.04,8.017,21]docosa-1(22),2,4
• 164203-85-4
• 3,22-Dimethoxy-12,13-dimethyl-5,7,18,20-tetraoxapentacyclo[13.7.0.02,10.04,8.017,21]docosa-1(22),2,4(8),9,15,17(21)-hexaene-11,14-diol

• Inchi： 1S/C22H24O8/c1-9-10(2)18(24)12-6-14-20(30-8-28-14)22(26-4)16(12)15-11(17(9)23)5-13-19(21(15)25-3)29-7-27-13/h5-6,9-10,17-18,23-24H,7-8H2,1-4H3
• InChI Key： PGQCSEUUYHHWGA-UHFFFAOYSA-N
• SMILES： OC1C2C=C3C(=C(C=2C2C(=C4C(=CC=2C(C(C)C1C)O)OCO4)OC)OC)OCO3

Computed Properties

• Exact Mass: 416.14711772g/mol
• Monoisotopic Mass: 416.14711772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.8
• XLogP3: 2.006

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins